Cas no 775224-81-2 ((1-chlorocyclohexyl)methanamine)

• Product Name: (1-chlorocyclohexyl)methanamine
• CAS No: 775224-81-2
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD19210247
• CID: 5249665
• PubChem ID: 21834909
• Update Time: 2025-11-07

(1-chlorocyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 1-chloro-
• (1-chlorocyclohexyl)methanamine

• MDL： MFCD19210247
• Inchi： 1S/C7H14ClN/c8-7(6-9)4-2-1-3-5-7/h1-6,9H2
• InChI Key： FVIMKCBCNMWJQE-UHFFFAOYSA-N
• SMILES： C1(Cl)(CN)CCCCC1

Additional information on (1-chlorocyclohexyl)methanamine

Introduction to (1-Chlorocyclohexyl)methanamine (CAS No. 775224-81-2)

(1-Chlorocyclohexyl)methanamine, with the CAS number 775224-81-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a chlorinated cyclohexyl ring and a methanamine group. The combination of these functional groups endows the molecule with a range of chemical properties that make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (1-chlorocyclohexyl)methanamine can be represented as C₇H₁₃ClN. The presence of the chlorine atom on the cyclohexyl ring introduces significant electronic and steric effects, which can influence the compound's reactivity and biological activity. These properties have been extensively studied in recent years, leading to a deeper understanding of its potential uses in drug discovery and development.

In the realm of medicinal chemistry, (1-chlorocyclohexyl)methanamine has been explored for its ability to serve as a building block in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional substituents, thereby fine-tuning the properties of the final product. For instance, recent studies have shown that derivatives of this compound exhibit promising pharmacological activities, including anti-inflammatory and analgesic effects.

One notable application of (1-chlorocyclohexyl)methanamine is in the development of central nervous system (CNS) modulators. Research has demonstrated that certain derivatives can interact with specific receptors in the brain, potentially offering new avenues for treating neurological disorders such as anxiety and depression. The ability to modulate these receptors selectively is crucial for minimizing side effects and improving therapeutic outcomes.

The synthesis of (1-chlorocyclohexyl)methanamine typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include the reaction of chlorocyclohexane with ammonia or amines under controlled conditions. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, which are essential for large-scale production and commercialization.

In addition to its use in drug development, (1-chlorocyclohexyl)methanamine has also found applications in other areas of chemical research. For example, it can serve as a ligand in coordination chemistry, where its unique electronic properties facilitate the formation of stable complexes with metal ions. These complexes have potential uses in catalysis and materials science.

The safety profile of (1-chlorocyclohexyl)methanamine is an important consideration for both researchers and industry professionals. Extensive toxicological studies have been conducted to assess its potential risks and ensure safe handling practices. Current data suggest that the compound is generally well-tolerated at appropriate concentrations, although proper precautions should always be taken when handling any chemical substance.

In conclusion, (1-chlorocyclohexyl)methanamine (CAS No. 775224-81-2) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and beyond. Its unique chemical structure and versatile reactivity make it an essential building block for developing novel therapeutic agents and other advanced materials. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on various scientific fields.